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Compound of Interest

Compound Name: 1H-indazole-3-carbonitrile

Cat. No.: B1297773 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and storage information for 1H-
indazole-3-carbonitrile, a key intermediate in pharmaceutical research and chemical

synthesis. Adherence to these guidelines is crucial for ensuring a safe laboratory environment

and minimizing risks associated with the handling of this compound.

Hazard Identification and Classification
1H-Indazole-3-carbonitrile is classified as a hazardous substance. The following table

summarizes its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classification.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin.[1]

Skin Irritation 2 H315: Causes skin irritation.[1]

Serious Eye Irritation 2
H319: Causes serious eye

irritation.[1]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[1]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation.[1]

Signal Word: Warning[1]

Pictograms:

alt text

Physical and Chemical Properties
A summary of the known physical and chemical properties of 1H-indazole-3-carbonitrile is

provided below.

Property Value

Molecular Formula C8H5N3[1]

Molecular Weight 143.15 g/mol [1]

Boiling Point 370.312°C at 760 mmHg[1]

Appearance Solid (usually a powder)[2]

Solubility in Water Low solubility[2]

Solubility in Organic Solvents
Soluble in some organic solvents like DMSO,

chloroform[2]
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Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

essential to minimize exposure to 1H-indazole-3-carbonitrile.

Engineering Controls
Ventilation: Handle in a well-ventilated place.[1] Use only outdoors or in a well-ventilated

area.[1] Facilities storing or utilizing this material should be equipped with an eyewash facility

and a safety shower.[3]

Process Enclosure: For larger scale operations, consider handling within a glove box or

other contained system.

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 1H-indazole-3-carbonitrile:

PPE Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166(EU) or NIOSH

(US).[1]

Skin Protection

Wear fire/flame resistant and impervious

clothing. Handle with gloves. Gloves must be

inspected prior to use.[1]

Respiratory Protection
If ventilation is inadequate, use a NIOSH-

approved respirator.[3]

Hygiene Measures
Wash hands thoroughly after handling.[1]

Do not eat, drink or smoke when using this product.[1]
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Take off contaminated clothing and wash it before reuse.[1]

First Aid Measures
In case of exposure to 1H-indazole-3-carbonitrile, follow these first aid procedures

immediately.

Exposure Route First Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Ingestion

Rinse mouth. Do NOT induce vomiting. Never

give anything by mouth to an unconscious

person. Call a doctor or Poison Control Center

immediately.[1][4]

Fire Fighting and Accidental Release Measures
Fire Fighting

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release
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Personal Precautions: Avoid dust formation. Avoid breathing mist, gas or vapours. Avoid

contacting with skin and eye. Use personal protective equipment. Wear chemical

impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate

personnel to safe areas.[1]

Environmental Precautions: Prevent further spillage or leakage if it is safe to do so. Do not

let the chemical enter drains. Discharge into the environment must be avoided.[1]

Methods for Cleaning Up: Collect and arrange disposal. Keep the chemical in suitable and

closed containers for disposal. Use spark-proof tools and explosion-proof equipment.[1]

Storage and Disposal
Storage

Store the container tightly closed in a dry, cool and well-ventilated place.[1]

Store apart from foodstuff containers or incompatible materials.[1]

Store locked up.[1]

Disposal
Dispose of contents/container to an appropriate treatment and disposal facility in accordance

with applicable laws and regulations, and product characteristics at time of disposal.[1]

Experimental Protocols and Workflows
While specific experimental protocols for the safety assessment of 1H-indazole-3-carbonitrile
are not publicly available, the following diagrams illustrate a general workflow for safe chemical

handling and emergency response.
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Planning & Preparation

Handling & Experimentation

Cleanup & Disposal

Risk Assessment

Select Appropriate PPE Prepare Ventilated Workspace

Gather Safety Information (SDS)

Don PPE

Handle Chemical

Monitor for Exposure

Decontaminate Workspace

Post-Experiment

Doff PPE

Dispose of Waste Properly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of chemical substances.
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Inhalation

Skin Contact

Eye Contact

Ingestion

Exposure Event

Move to Fresh Air

Remove Contaminated Clothing
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Rinse Mouth

Artificial Respiration (if needed) Seek Medical Attention

Wash with Soap & Water Seek Medical Attention

Seek Medical Attention

Do NOT Induce Vomiting Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1H-Indazole-3-carbonitrile: A Technical Guide to Safety,
Handling, and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297773#1h-indazole-3-carbonitrile-safety-handling-
and-storage-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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